Cas no 2229594-12-9 (2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine)
2-Methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine is a fluorinated organic compound featuring a trifluoromethylthio (-SCF₃) substituent on the phenyl ring, coupled with a sterically hindered primary amine group. The trifluoromethylthio moiety enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The tertiary carbon adjacent to the amine group contributes to steric hindrance, potentially improving selectivity in binding interactions. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. Its structural features offer opportunities for further functionalization, enabling tailored modifications for specific applications.
2229594-12-9 structure
Product Name:2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine
CAS No:2229594-12-9
MF:C11H14F3NS
MW:249.295772075653
CID:5604833
PubChem ID:165851978
Update Time:2025-06-07
2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine
- 2229594-12-9
- EN300-1962012
- 2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine
-
- Inchi： 1S/C11H14F3NS/c1-10(2,7-15)8-4-3-5-9(6-8)16-11(12,13)14/h3-6H,7,15H2,1-2H3
- InChI Key： GLVSJVXOONCJLD-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C(C)(C)CN
Computed Properties
- Exact Mass: 249.07990511g/mol
- Monoisotopic Mass: 249.07990511g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 51.3Ų
2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1962012-0.05g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 0.05g |
$924.0 | 2023-08-31 | ||
| Enamine | EN300-1962012-0.1g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 0.1g |
$968.0 | 2023-08-31 | ||
| Enamine | EN300-1962012-0.25g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 0.25g |
$1012.0 | 2023-08-31 | ||
| Enamine | EN300-1962012-0.5g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 0.5g |
$1056.0 | 2023-08-31 | ||
| Enamine | EN300-1962012-1.0g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 1g |
$1100.0 | 2023-05-27 | ||
| Enamine | EN300-1962012-2.5g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 2.5g |
$2155.0 | 2023-08-31 | ||
| Enamine | EN300-1962012-5.0g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 5g |
$3189.0 | 2023-05-27 | ||
| Enamine | EN300-1962012-10.0g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 10g |
$4729.0 | 2023-05-27 | ||
| Enamine | EN300-1962012-1g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 1g |
$1100.0 | 2023-08-31 | ||
| Enamine | EN300-1962012-5g |
2-methyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}propan-1-amine |
2229594-12-9 | 5g |
$3189.0 | 2023-08-31 |
2-methyl-2-{3-(trifluoromethyl)sulfanylphenyl}propan-1-amine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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